2-(1H-benzimidazol-2-ylthio)-N'-(2-chloro-3-phenyl-2-propen-1-ylidene)acetohydrazide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-[(E)-[(Z)-2-chloro-3-phenylprop-2-enylidene]amino]acetamide
• InChI: InChI=1S/C18H15ClN4OS/c19-14(10-13-6-2-1-3-7-13)11-20-23-17(24)12-25-18-21-15-8-4-5-9-16(15)22-18/h1-11H,12H2,(H,21,22)(H,23,24)/b14-10-,20-11+
• InChI Key: YYGYXKKSLGUNQK-MCXKGUMDSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C=NNC(=O)CSC2=NC3=CC=CC=C3N2)Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(/C=N/NC(=O)CSC2=NC3=CC=CC=C3N2)\Cl
• Molecular Formula: C18H15ClN4OS
• Molecular Weight: 370.9 g/mol

Description

The compound 2-(1H-benzimidazol-2-ylthio)-N'-(2-chloro-3-phenyl-2-propen-1-ylidene)acetohydrazide belongs to the acetohydrazide class, characterized by a benzimidazole-thio moiety linked to a hydrazone group. Its structure includes a 2-chloro-3-phenylpropenylidene substituent, which contributes to its electronic and steric properties.

Biological Activity

The compound 2-(1H-benzimidazol-2-ylthio)-N'-(2-chloro-3-phenyl-2-propen-1-ylidene)acetohydrazide is a benzimidazole derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. Benzimidazole derivatives are known for their diverse pharmacological properties, making them significant in medicinal chemistry.

Synthesis and Characterization

The synthesis of this compound typically involves the reaction of 2-benzimidazole thio derivatives with substituted propenes under specific conditions to yield the desired hydrazide. Characterization techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared Spectroscopy (IR) are employed to confirm the structure and purity of the synthesized compound.

Antimicrobial Activity

Research indicates that benzimidazole derivatives, including the compound , exhibit significant antimicrobial properties. The Minimum Inhibitory Concentration (MIC) values against various bacterial strains have been reported, demonstrating effectiveness against both Gram-positive and Gram-negative bacteria.

Compound	Bacterial Strain	MIC (µM)
2-(1H-benzimidazol-2-ylthio)-N'-(2-chloro-3-phenyl-2-propen-1-ylidene)acetohydrazide	Staphylococcus aureus	6.12
	Escherichia coli	25

The above data suggests that this compound has a moderate to high antimicrobial activity, particularly against Staphylococcus aureus, a common pathogen in clinical infections .

Anticancer Activity

In vitro studies have shown that benzimidazole derivatives possess anticancer properties. The compound was tested against various cancer cell lines using assays such as the Sulforhodamine B (SRB) assay to determine its cytotoxic effects.

Cell Line	IC50 (µM)
HCT116 (Colorectal)	5.85
A549 (Lung)	8.78
NCI-H358 (Lung)	6.68

These results indicate that the compound exhibits promising anticancer activity, particularly against colorectal cancer cells, outperforming some standard chemotherapeutic agents .

The proposed mechanisms by which benzimidazole derivatives exert their biological effects include:

• Inhibition of Enzymatic Activity : Some studies suggest that these compounds may inhibit key enzymes involved in cell proliferation and survival.
• DNA Interaction : The binding affinity to DNA has been noted, where compounds can intercalate or bind within the minor groove, disrupting replication and transcription processes .
• Reactive Oxygen Species (ROS) Generation : Certain derivatives have been shown to induce oxidative stress in cancer cells, leading to apoptosis.

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of various benzimidazole derivatives, including our compound, against clinical isolates of bacteria. The findings confirmed that compounds with halogen substitutions exhibited enhanced activity due to increased lipophilicity and better membrane penetration.

Study 2: Anticancer Screening

In another investigation focusing on anticancer properties, a series of benzimidazole derivatives were screened against multiple cancer cell lines. The results indicated that modifications at the benzene ring significantly influenced cytotoxicity, with chloro-substituted derivatives showing superior activity.

Scientific Research Applications

Antimicrobial Activity

Benzimidazole derivatives, including the compound , have demonstrated significant antimicrobial properties. Studies have shown that compounds with similar structures exhibit activity against a range of pathogens, including bacteria and fungi. For instance:

• Antitubercular Activity : Research indicates that benzimidazole derivatives can inhibit Mycobacterium tuberculosis, with some exhibiting potent effects against drug-resistant strains .
• Antifungal Properties : Certain derivatives have been evaluated against Candida albicans and other fungal pathogens, showing promising results in terms of minimum inhibitory concentration (MIC) .

Anticancer Properties

Benzimidazole compounds are also being investigated for their anticancer potential:

• Cytotoxicity : Several studies report that benzimidazole derivatives can induce apoptosis in cancer cell lines, including colon cancer (HT-29) and lung cancer (A549) cells. For instance, a derivative similar to the target compound has shown significant antiproliferative activity .
• Mechanisms of Action : The mechanisms often involve the inhibition of topoisomerases and other enzymes critical for DNA replication and repair, leading to cell cycle arrest and apoptosis .

Study 1: Antimicrobial Evaluation

In a comprehensive study by Saxena et al., various benzimidazole derivatives were synthesized and screened for their antimicrobial activity against multiple strains of bacteria and fungi. The study highlighted that certain structural modifications significantly enhanced their efficacy against Mycobacterium tuberculosis and other pathogens. The findings suggest that the target compound may exhibit similar or enhanced antimicrobial properties due to its unique substituents .

Study 2: Anticancer Activity

Another research effort focused on the synthesis of benzimidazole-based compounds targeted at cancer therapy. The study evaluated the cytotoxic effects on different cancer cell lines, revealing that certain derivatives exhibited IC50 values in the low micromolar range, indicating strong potential as anticancer agents. The target compound's structure suggests it may possess comparable activity, warranting further investigation into its anticancer properties .

Summary of Findings

Application	Activity Type	Reference
Antimicrobial	Antitubercular
Antimicrobial	Antifungal
Anticancer	Cytotoxicity
Mechanism	Apoptosis induction

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations :

• Bioactivity Trends : Ethylthio-benzimidazole derivatives (e.g., ) show potent enzyme inhibition, while triazole-containing analogs (e.g., ) exhibit CNS-related activity, suggesting substituents dictate target specificity.

Comparison with Analogous Syntheses :

• Antitumor Hydrazones: N′-benzylidene derivatives (e.g., ) are synthesized via refluxing hydrazides with aldehydes in ethanol, mirroring the target compound's likely route.
• Triazole-Incorporating Analogs : Click chemistry is employed for triazole ring formation, adding complexity compared to the target compound's straightforward condensation .

Therapeutic Potential and Mechanisms

Antitumor Activity:

• Akt Inhibition : Hydrazones like N′-benzylidene-2-[(4-methoxyphenyl)pyrimidin-2-yl)thio]acetohydrazide inhibit Akt (IC₅₀ = 0.50 µg/mL) via PI3K/Akt pathway modulation . The target compound’s chloro and phenyl groups may enhance binding to hydrophobic kinase pockets.

Antimicrobial Activity:

• Benzimidazole-Triazole Hybrids : Compounds like 2-(4-((1H-benzimidazol-2-ylthio)methyl)-1H-1,2,3-triazol-1-yl)acetohydrazides show broad-spectrum activity against S. aureus and C. albicans . The target compound’s chloro substituent may improve gram-negative bacterial targeting.

Enzyme Inhibition:

• α-Glucosidase and Urease: Ethylthio-benzimidazole derivatives (IC₅₀ ~6–7 µM ) and nitrophenoxy-containing analogs highlight the role of electron-withdrawing groups in enzyme binding.